Cas no 510737-64-1 (1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol)
1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-?methoxy-?a-?[[(4-?methylphenyl)?amino]?methyl]?-
- 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol
- TimTec1_007151
- AKOS024303397
- MLS000031754
- CS-0357860
- MFCD03724597
- DB-017366
- HMS2329M04
- SMR000013165
- 1-(4-Methoxyphenyl)-2-(p-tolylamino)ethan-1-ol
- 1-(4-methoxyphenyl)-2-(4-methylanilino)ethanol
- SR-01000370533
- 1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethanol
- 510737-64-1
- CHEMBL1484210
- AKOS000300304
- F6782-3785
- 1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethan-1-ol
- 1-(4-Methoxyphenyl)-2-(p-tolylamino)ethanol
- HMS1554F01
- SR-01000370533-1
-
- MDL: MFCD03724597
- Inchi: 1S/C16H19NO2/c1-12-3-7-14(8-4-12)17-11-16(18)13-5-9-15(19-2)10-6-13/h3-10,16-18H,11H2,1-2H3
- InChI Key: NUVJEYQVRSCQCA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)OC)CNC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 257.141578849Da
- Monoisotopic Mass: 257.141578849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.5Ų
1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M011040-50mg |
1-(4-Methoxy-phenyl)-2-p-tolylamino-ethanol |
510737-64-1 | 50mg |
$ 100.00 | 2022-06-04 | ||
| TRC | M011040-100mg |
1-(4-Methoxy-phenyl)-2-p-tolylamino-ethanol |
510737-64-1 | 100mg |
$ 160.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010714-500mg |
1-(4-Methoxy-phenyl)-2-p-tolylamino-ethanol |
510737-64-1 | 500mg |
3251.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010714-500mg |
1-(4-Methoxy-phenyl)-2-p-tolylamino-ethanol |
510737-64-1 | 500mg |
3251CNY | 2021-05-07 | ||
| Life Chemicals | F6782-3785-2μmol |
1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethan-1-ol |
510737-64-1 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3785-5μmol |
1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethan-1-ol |
510737-64-1 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3785-10μmol |
1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethan-1-ol |
510737-64-1 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3785-20μmol |
1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethan-1-ol |
510737-64-1 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3785-1mg |
1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethan-1-ol |
510737-64-1 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3785-2mg |
1-(4-methoxyphenyl)-2-[(4-methylphenyl)amino]ethan-1-ol |
510737-64-1 | 2mg |
$59.0 | 2023-09-07 |
1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol
Compound CAS No 510737-64-1: 1-(4-Methoxyphenyl)-2-(4-Methylphenyl)Aminoethan-1-Ol
The compound with CAS No 510737-64-1, commonly referred to as 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and two aromatic substituents. The presence of these groups imparts a wide range of chemical and biological properties, making it a subject of interest for both academic research and industrial applications.
Structural Analysis: The molecule consists of a central ethane backbone with two substituents attached to the first carbon. One substituent is a 4-methoxyphenyl group, while the other is a 4-methylphenylamino group. The hydroxyl group is located on the first carbon, giving the compound its alcohol functionality. This structure suggests potential for hydrogen bonding, which could influence its solubility, stability, and reactivity in various chemical environments.
Synthesis and Characterization: Recent studies have explored novel synthetic routes for this compound, leveraging advanced catalytic methods and green chemistry principles. Researchers have reported successful syntheses using palladium-catalyzed coupling reactions, which offer high yields and improved selectivity. The characterization of this compound has been carried out using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These studies have provided detailed insights into its molecular structure and functional group interactions.
Biological Activity: One of the most promising aspects of 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol is its potential biological activity. Preclinical studies have indicated that this compound exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, recent research has highlighted its potential as a lead compound in the development of anti-inflammatory agents. In vitro assays have demonstrated moderate inhibitory effects on key inflammatory pathways, suggesting further exploration in preclinical models.
Pharmacokinetic Properties: Understanding the pharmacokinetic profile of this compound is crucial for its potential therapeutic applications. Studies conducted in animal models have revealed that 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol has moderate bioavailability and exhibits a favorable absorption profile. The presence of the hydroxyl group may enhance its solubility in aqueous environments, facilitating its transport across biological membranes. However, further research is required to fully elucidate its metabolic pathways and clearance mechanisms.
Applications in Drug Development: Given its unique chemical properties and promising biological activity, this compound holds significant potential in drug discovery programs. Its structural features make it an attractive candidate for medicinal chemists seeking to develop novel therapeutics targeting chronic inflammatory diseases, oxidative stress-related conditions, and other debilitating disorders. Furthermore, its versatility as an intermediate in organic synthesis could expand its utility in the development of more complex molecular architectures.
Toxicological Considerations: As with any novel chemical entity intended for therapeutic use, understanding the toxicological profile of 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol is essential. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in experimental animals. However, long-term safety assessments are necessary to evaluate potential chronic effects and ensure compliance with regulatory standards for pharmaceutical development.
Future Directions: The continued exploration of 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol presents numerous opportunities for scientific advancement. Researchers are actively investigating its mechanism of action at the molecular level to uncover novel therapeutic targets. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of this promising compound into clinical applications.
In conclusion, 1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol (CAS No 510737-64-1) represents a compelling candidate for further exploration in both basic research and applied sciences. Its unique chemical structure, coupled with emerging evidence of biological activity, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.
510737-64-1 (1-(4-methoxyphenyl)-2-(4-methylphenyl)aminoethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)